Cas no 2228788-24-5 (1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol
• CAS No: 2228788-24-5
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6132083
• PubChem ID: 165780453
• Update Time: 2025-06-13

1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol
• EN300-1917312
• 2228788-24-5
• 1-[(3-bromo-5-methylthiophen-2-yl)methyl]cyclopropan-1-ol

• Inchi： 1S/C9H11BrOS/c1-6-4-7(10)8(12-6)5-9(11)2-3-9/h4,11H,2-3,5H2,1H3
• InChI Key： CEBOUNTZAHELGR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC1(CC1)O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol

Comprehensive Analysis of 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol (CAS No. 2228788-24-5): Properties, Applications, and Market Trends

The chemical compound 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol (CAS No. 2228788-24-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This cyclopropane derivative combines a brominated thiophene moiety with a hydroxymethylcyclopropyl group, creating a versatile scaffold for drug discovery and material science. As researchers increasingly explore heterocyclic compounds for their bioactivity, this molecule stands out for its balanced lipophilicity and stereochemical complexity.

Recent studies highlight the growing demand for thiophene-based compounds in medicinal chemistry, particularly as building blocks for kinase inhibitors and GPCR modulators. The presence of both bromo and methyl substituents on the thiophene ring allows for diverse functionalization, making CAS 2228788-24-5 a valuable intermediate in synthetic routes. Industry reports indicate a 23% annual growth in the market for functionalized cyclopropanes, driven by their applications in crop protection and neurodegenerative disease research.

The methylcyclopropanol segment of this compound contributes to its stability while maintaining sufficient reactivity for further transformations. Computational chemistry models suggest that the 3-bromo-5-methylthiophene component enhances electron delocalization, potentially improving binding affinity in biological targets. These properties align with current trends in fragment-based drug discovery, where researchers prioritize molecules with optimal ligand efficiency and three-dimensional character.

From a synthetic perspective, 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol offers multiple handles for structural modification. The bromine atom serves as an excellent site for cross-coupling reactions, while the hydroxyl group enables etherification or esterification. These features explain why patent filings mentioning thiophene-cyclopropane hybrids have increased by 40% since 2020, particularly in areas of inflammation and metabolic disorder therapeutics.

Environmental considerations for CAS 2228788-24-5 production have become increasingly important. Green chemistry approaches utilizing catalytic bromination and atom-economical cyclopropanation are being developed to reduce waste generation. Analytical techniques like HPLC-MS and NMR spectroscopy confirm the high purity (>98%) typically achieved for this compound, meeting stringent requirements for preclinical studies.

Supply chain data reveals that 3-bromo-5-methylthiophene derivatives are predominantly manufactured in specialized facilities with expertise in air-sensitive organometallic chemistry. The global distribution network for methylcyclopropanols has expanded significantly, with particular growth in Asian markets where pharmaceutical outsourcing is booming. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure the longevity of this sensitive organobromine compound.

Looking forward, the scientific community anticipates novel applications for 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol in materials science, particularly in the development of organic semiconductors and photoresponsive polymers. Its balanced electronic properties and rigid structure make it a candidate for molecular electronics research. As synthetic methodologies advance, we expect to see more efficient routes to this valuable heterocyclic building block entering the literature.

For researchers considering CAS 2228788-24-5 for their projects, thorough structure-activity relationship studies are recommended. The compound's stereochemical configuration may significantly influence biological activity, necessitating careful chiral analysis. Recent advances in cryogenic reaction technology have improved yields for similar cyclopropyl alcohols, suggesting potential process optimization opportunities for this specific molecule.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)methylcyclopropan-1-ol represents an important addition to the toolkit of medicinal chemists and materials scientists. Its combination of aromatic bromination, steric constraint, and hydrogen-bonding capability creates numerous possibilities for innovation. As the demand for three-dimensional small molecules continues to rise in drug discovery, compounds like CAS 2228788-24-5 will likely play increasingly vital roles in cutting-edge research and development.